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Compound of Interest

4-(3-Aminophenyl)morpholin-3-
Compound Name:

one
CAS No.: 1082495-22-4
Cat. No.: B1517619
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Technical Monograph: 4-(3-Aminophenyl)morpholin-3-one

Executive Summary & Structural Identity

4-(3-Aminophenyl)morpholin-3-one is a specialized heterocyclic scaffold utilized primarily in
the discovery of small-molecule kinase inhibitors and the exploration of Structure-Activity
Relationships (SAR) in anticoagulant research.

Critical Distinction: Researchers must distinguish this compound (the meta-isomer) from its
regioisomer, 4-(4-aminophenyl)morpholin-3-one (CAS 438056-69-0). While the para-isomer is
the industrial intermediate for Rivaroxaban (Xarelto), the meta-isomer discussed here serves
as a "privileged scaffold" for accessing alternative chemical space, particularly in designing
imidazothiazole-based protein kinase inhibitors where the vector of the amine handle dictates
binding pocket selectivity.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Value Notes

Distinct from Rivaroxaban int.
(438056-69-0)

CAS Number 1082495-22-4

4-(3-aminophenyl)morpholin-3-

IUPAC Name
one
Molecular Formula C10H12N202
] Fragment-like (Rule of 3
Molecular Weight 192.21 g/mol _
compliant)
_ Highly favorable for oral
Predicted LogP ~0.65 ) o
bioavailability
H-Bond Donors/Acc. 1/3
Topological Polar Surface Area  49.3 A2 Good membrane permeability

Synthetic Methodology (The "How")

The synthesis of 4-(3-aminophenyl)morpholin-3-one relies on a robust two-step sequence:
N-Arylation followed by Nitro Reduction. While the industrial route for the para-isomer is well-
optimized, the meta-isomer requires specific attention to the starting material regiochemistry to
avoid isomeric contamination.

Step 1: Copper-Catalyzed N-Arylation (Goldberg-Type)

Rationale: Direct nucleophilic attack of morpholin-3-one on an unactivated aryl halide is
sluggish. We utilize a copper-diamine catalytic system to facilitate C-N bond formation at the
lactam nitrogen.

e Reagents: Morpholin-3-one, 1-Bromo-3-nitrobenzene.
e Catalyst: Cul (10 mol%), trans-N,N'-Dimethylcyclohexane-1,2-diamine (20 mol%).

e Base/Solvent: K2COs (2.0 equiv) in 1,4-Dioxane (reflux).

Step 2: Chemoselective Nitro Reduction
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Rationale: We must reduce the nitro group to the aniline without reducing the lactam carbonyl

or opening the morpholine ring. Catalytic hydrogenation is the gold standard here for atom

economy and ease of workup.

Reagents: Hz (balloon or 1 atm), 10% Pd/C.

Solvent: Methanol or Ethanol.

Detailed Protocol (Self-Validating)

Coupling: Charge a flame-dried flask with morpholin-3-one (1.0 eq), 1-bromo-3-nitrobenzene
(1.1 eq), Cul, and K2COs. Evacuate/backfill with N2 (3x). Add dioxane and the diamine
ligand. Heat to 110°C for 16—24h.

o Validation: Monitor by TLC (Hexane/EtOAc 1:1). The starting bromide (high R_f) should
disappear; the nitro-intermediate (fluorescent under UV) appears.

Workup: Filter through Celite to remove inorganic salts. Concentrate filtrate. Recrystallize
from EtOH/Water to obtain 4-(3-nitrophenyl)morpholin-3-one.

Reduction: Dissolve the nitro-intermediate in MeOH. Add 10 wt% Pd/C. Stir under H2
atmosphere at RT for 4h.

o Validation: The yellow color of the nitro compound will fade to colorless. LC-MS should
show M+1 =193.2.

Isolation: Filter Pd/C carefully (pyrophoric risk). Concentrate. The product usually solidifies
as an off-white powder.

Visualization of Synthetic Logic

The following diagram illustrates the synthetic flow and the critical divergence point between

the Rivaroxaban intermediate (para) and the Topic molecule (meta).
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Caption: Divergent synthesis showing the regiochemical control required to access the target
meta-isomer versus the industrial para-isomer.

Application in Medicinal Chemistry (The "Why")

While the para-isomer is locked into the Factor Xa anticoagulant space, the meta-isomer (CAS
1082495-22-4) is a versatile tool for Scaffold Hopping.

Kinase Inhibitor Design (Imidazothiazoles)
In kinase drug discovery, the orientation of the hinge-binding motif relative to the solvent-

exposed region is critical.

o Vector Analysis: The meta-amino group provides a 120° vector relative to the morpholinone
core. This allows the morpholinone to sit in the ribose-binding pocket while the amine
extends to interact with the gatekeeper residue.

» Bioisosterism: The morpholin-3-one ring acts as a polar, metabolically stable replacement for
phenyl or pyridine rings, improving solubility without sacrificing planarity.

SAR Library Construction

For researchers optimizing a lead compound containing an N-aryl lactam:

o Hypothesis: "Does shifting the substituent from para to meta improve metabolic stability by
blocking a site of oxidation?"
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o Experiment: Synthesize the meta-analog using CAS 1082495-22-4 to test this hypothesis
directly.

Analytical Quality Control

To ensure data integrity in biological assays, the purity of 4-(3-aminophenyl)morpholin-3-one
must be rigorously validated.

HPLC Method (Reverse Phase):

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 pum.
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 95% B over 8 minutes.

e Detection: UV at 254 nm (aromatic) and 210 nm (amide).

o Retention Time: Expect elution earlier than the para-isomer due to slightly different dipole
moment and solvation shell.

NMR Diagnostic Signals (DMSO-ds):
e Amine: Broad singlet at ~5.2 ppm (2H, -NH2).
e Morpholinone:
o Singlet at ~4.2 ppm (2H, N-CH2-CO).
o Triplets at ~3.7 and 4.0 ppm (4H, O-CH2-CH2-N).

e Aromatic: Complex multiplet pattern (singlet, doublet, triplet, doublet) characteristic of 1,3-
disubstitution.

Safety & Handling (MSDS Summary)
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e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).

e Handling: The amine is prone to oxidation (browning) upon extended exposure to air. Store
under Argon at 2-8°C.

e Disposal: As a nitrogen-containing heterocycle, dispose of via high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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